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Compound of Interest

Compound Name: 2-(2-Hydroxyethoxy)phenol

Cat. No.: B1293960

Essential Safety and Handling Guide for 2-(2-
Hydroxyethoxy)phenol

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide
to the safe handling, operation, and disposal of 2-(2-Hydroxyethoxy)phenol.

This document provides critical safety and logistical information to ensure the safe handling of
2-(2-Hydroxyethoxy)phenol in a laboratory setting. Adherence to these procedures is vital for
minimizing risks and ensuring a safe research environment.

Hazard Identification and Immediate Precautions

2-(2-Hydroxyethoxy)phenol is recognized as a hazardous substance requiring careful
handling. Key hazards identified from available safety information include:

 Skin Irritation: Causes skin irritation.[1][2]
o Serious Eye Irritation: Causes serious eye irritation.[1][2]
o Respiratory Irritation: May cause respiratory irritation.[1][2]

Immediate precautionary measures include handling the compound within a certified chemical
fume hood, ensuring adequate ventilation, and having immediate access to an emergency
eyewash station and safety shower.
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Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against exposure. The following table summarizes the recommended PPE for handling this

compound, based on general safety protocols for phenolic compounds.

Protection Type

Recommended Equipment

Standards and
Specifications

Eye/Face Protection

Chemical splash goggles or a

face shield.

Must conform to EN166 (EU)
or OSHA 29 CFR 1910.133
(US) standards.

Skin Protection

Chemical-resistant gloves. A
chemically resistant lab coat

must be worn.

Gloves must be inspected
before each use and comply
with EN 374 (EU) or ASTM
F739 (US) standards.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with an appropriate
organic vapor cartridge (e.g.,
N95 type for dusts).

Required when handling
outside of a fume hood or if
there is a risk of exceeding

exposure limits.

Glove Selection Guide:

Quantitative data on the resistance of specific glove materials to 2-(2-Hydroxyethoxy)phenol

is not readily available. However, for phenolic compounds, the following recommendations are

generally provided.
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Glove Material Breakthrough Time Recommendation

Recommended for extended

Neoprene > 8 hours
contact.

Recommended for extended

Butyl Rubber > 8 hours

contact.

Suitable for incidental contact.
Nitrile Variable Must be changed immediately

upon contamination.

Poor chemical resistance to
Latex Not Recommended

phenols.

Operational Plan: Step-by-Step Handling Procedure

Proper operational procedures are crucial to minimize exposure and prevent accidents. The
following workflow outlines the safe handling of 2-(2-Hydroxyethoxy)phenol from preparation
to post-handling.

1. Pre-Operational Checks:

e Ensure a Safety Data Sheet (SDS) for a similar phenolic compound is readily accessible if
one for the specific chemical is unavailable.

 Verify that a properly functioning chemical fume hood is available.

o Locate the nearest emergency eyewash station and safety shower and confirm they are
unobstructed.

o Assemble all necessary PPE as specified in the table above.

» Prepare a designated and clearly labeled waste container for 2-(2-Hydroxyethoxy)phenol

waste.

2. Handling Procedure:
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 All handling of 2-(2-Hydroxyethoxy)phenol, including weighing and solution preparation,
must be conducted within a certified chemical fume hood to minimize inhalation exposure.

o Wear the appropriate PPE throughout the entire handling process.
e Avoid the formation of dust and aerosols.

3. Post-Handling Procedure:

o Decontaminate the work area thoroughly after handling is complete.

» Properly remove and dispose of contaminated PPE in the designated hazardous waste
container.

e Wash hands and any exposed skin thoroughly with soap and water.

e Properly label and store any remaining 2-(2-Hydroxyethoxy)phenol in a cool, dry, and well-
ventilated area, away from incompatible materials.

Disposal Plan

The disposal of 2-(2-Hydroxyethoxy)phenol and contaminated materials must be handled
with care to prevent environmental contamination and ensure regulatory compliance.

1. Chemical Waste:

» All waste containing 2-(2-Hydroxyethoxy)phenol must be collected in a clearly labeled,
sealed, and chemically compatible container.

e Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste disposal guidelines.

» Arrange for disposal through a licensed professional waste disposal service.
2. Contaminated PPE and Materials:

o All disposable PPE (gloves, etc.) and other materials (e.g., paper towels, weigh boats)
contaminated with 2-(2-Hydroxyethoxy)phenol should be collected in a separate, sealed
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container.

This contaminated solid waste should also be disposed of as hazardous waste.

w

. Empty Containers:

Handle uncleaned, empty containers as you would the product itself.

Follow your institution's procedures for the disposal of empty chemical containers.

Experimental Workflow Visualization

The following diagram illustrates the key steps for the safe handling of 2-(2-
Hydroxyethoxy)phenol in a laboratory setting.
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Safe Handling Workflow for 2-(2-Hydroxyethoxy)phenol

Preparation

1. Pre-Operational Checks
- Access SDS
- Verify Fume Hood
- Locate Safety Equipment
- Assemble PPE
- Prepare Waste Container

Proceed when ready

Handling

2. Handling Procedure
- Work in Fume Hood
- Wear Full PPE
- Avoid Dust/Aerosols

fter experiment

Post-Handling

3. Post-Handling Procedure
- Decontaminate Work Area
- Dispose of Contaminated PPE
- Wash Hands
- Label and Store Chemical

\Waste management

Disposal

4. Disposal Plan
- Collect Chemical Waste
- Collect Contaminated Materials
- Manage Empty Containers
- Arrange Professional Disposal

Click to download full resolution via product page

Caption: Safe Handling Workflow for 2-(2-Hydroxyethoxy)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1293960#personal-protective-equipment-for-
handling-2-2-hydroxyethoxy-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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